Cas no 5456-77-9 (1-(furan-2-yl)octan-1-one)

1-(furan-2-yl)octan-1-one structure
1-(furan-2-yl)octan-1-one structure
Product Name:1-(furan-2-yl)octan-1-one
CAS No:5456-77-9
MF:C12H18O2
MW:194.270123958588
CID:941996
PubChem ID:228593
Update Time:2025-04-19

1-(furan-2-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(furan-2-yl)octan-1-one
    • 2-Octanoylfuran
    • 1-(2-Furyl)-1-octanone
    • Furan, 2-octanoyl
    • NSC21619
    • UNII-2B5EMS3J3Z
    • 2-OCTANOYL FURAN
    • CHEBI:229406
    • SCHEMBL4369180
    • NSC-21619
    • 5456-77-9
    • DTXSID10281424
    • 1-(uran-2-yl)octan-1-one
    • 2B5EMS3J3Z
    • AKOS010980842
    • Q63398432
    • NSC 21619
    • OQMUCISCOICEGC-UHFFFAOYSA-N
    • 1-Octanone, 1-(2-furanyl)-
    • 1-(2-Furanyl)-1-octanone
    • Inchi: 1S/C12H18O2/c1-2-3-4-5-6-8-11(13)12-9-7-10-14-12/h7,9-10H,2-6,8H2,1H3
    • InChI Key: OQMUCISCOICEGC-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(CCCCCCC)=O

Computed Properties

  • Exact Mass: 194.13074
  • Monoisotopic Mass: 194.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.21
  • LogP: 3.82280
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